Cas no 148810-36-0 (tricyclo5.2.1.0,2,6decane-2-carboxylic acid)
tricyclo5.2.1.0,2,6decane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Methano-3aH-indene-3a-carboxylic acid, octahydro-
- Tricyclo[5.2.1.02,6]decane-2-carboxylic acid
- tricyclo[5.2.1.0,2,6]decane-2-carboxylicacid
- 893-192-8
- YFA81036
- 148810-36-0
- tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid
- AKOS026729448
- EN300-135863
- SCHEMBL2325064
- Z1262515301
- Tricyclo(5.2.1.0,2,6)decane-2-carboxylic acid
- Tricyclo[5.2.1.0(2,6)]decane-2-carboxylic acid
- tricyclo[5.2.1.02,6 ]decane-2-carboxylic acid
- tricyclo[5.2.1.0(2),?]decane-2-carboxylic acid
- tricyclo5.2.1.0,2,6decane-2-carboxylic acid
-
- Inchi: 1S/C11H16O2/c12-10(13)11-5-1-2-9(11)7-3-4-8(11)6-7/h7-9H,1-6H2,(H,12,13)
- InChI Key: BPPVMMLQNBPNBD-UHFFFAOYSA-N
- SMILES: OC(C12CCCC1C1CCC2C1)=O
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3Ų
tricyclo5.2.1.0,2,6decane-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tricyclo5.2.1.0,2,6decane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM462083-250mg |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 95%+ | 250mg |
$1168 | 2023-03-07 | |
| Chemenu | CM462083-500mg |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 95%+ | 500mg |
$1193 | 2023-03-07 | |
| Chemenu | CM462083-1g |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 95%+ | 1g |
$1242 | 2023-03-07 | |
| TRC | T734120-5mg |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 5mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T734120-10mg |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 10mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T734120-50mg |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 50mg |
$ 340.00 | 2022-06-02 | ||
| Enamine | EN300-135863-0.05g |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 95% | 0.05g |
$266.0 | 2023-07-08 | |
| Enamine | EN300-135863-0.1g |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 95% | 0.1g |
$396.0 | 2023-07-08 | |
| Enamine | EN300-135863-0.25g |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 95% | 0.25g |
$567.0 | 2023-07-08 | |
| Enamine | EN300-135863-0.5g |
tricyclo[5.2.1.0,2,6]decane-2-carboxylic acid |
148810-36-0 | 95% | 0.5g |
$891.0 | 2023-07-08 |
tricyclo5.2.1.0,2,6decane-2-carboxylic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on tricyclo5.2.1.0,2,6decane-2-carboxylic acid
Professional Introduction to Tricyclo5.2.1.0,2,6decane-2-carboxylic Acid (CAS No: 148810-36-0)
Tricyclo5.2.1.0,2,6decane-2-carboxylic acid, a compound with the CAS number 148810-36-0, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This tricyclic molecule has garnered considerable attention due to its unique structural framework and potential applications in drug discovery and material science. The compound's intricate cyclic structure, characterized by a fused tricyclic system, makes it an intriguing subject for synthetic chemists and medicinal chemists alike.
The molecular structure of tricyclo5.2.1.0,2,6decane-2-carboxylic acid consists of a central cyclohexane ring fused with two additional cyclopentane rings, creating a highly strained and rigid framework. This structural complexity not only poses challenges in synthesis but also offers opportunities for designing molecules with tailored biological activities. The presence of a carboxylic acid functional group at the 2-position enhances its reactivity, making it a versatile intermediate in organic synthesis.
In recent years, the study of tricyclic compounds has seen remarkable progress, particularly in their application as pharmacophores in drug development. The rigid scaffold of tricyclo5.2.1.0,2,6decane-2-carboxylic acid mimics the natural binding pockets of biological targets, such as enzymes and receptors, thereby facilitating the design of high-affinity ligands. Researchers have leveraged this property to develop novel compounds with potential therapeutic effects in various diseases.
One of the most compelling aspects of tricyclo5.2.1.0,2,6decane-2-carboxylic acid is its role as a building block in the synthesis of more complex molecules. The carboxylic acid group can be readily modified through various chemical reactions, including esterification, amidation, and coupling reactions with other functional groups. These modifications have enabled the creation of a diverse array of derivatives with enhanced pharmacological properties.
The synthesis of tricyclo5.2.1.0,2,6decane-2-carboxylic acid presents significant synthetic challenges due to its strained cyclic system. However, recent advances in synthetic methodologies have made it more accessible to researchers. Techniques such as transition metal-catalyzed reactions and computational chemistry have been instrumental in optimizing synthetic routes and predicting the structural properties of this compound.
In the realm of pharmaceutical research, tricyclo5.2.1.0,2,6decane-2-carboxylic acid has been explored for its potential as an intermediate in the development of drugs targeting neurological disorders. The rigid tricyclic framework is believed to enhance binding affinity to biological targets involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown promising results in vitro, suggesting its utility as a lead compound for further drug development.
The compound's unique electronic properties also make it an attractive candidate for applications in material science and nanotechnology. The strained cyclic system imparts unusual electronic characteristics that can be exploited in the design of advanced materials with applications in optoelectronics and catalysis.
The growing interest in tricyclo5.2.1.0,2,6decane-2-carboxylic acid underscores its importance as a versatile chemical entity with broad applications across multiple scientific disciplines. As research continues to uncover new synthetic strategies and pharmacological potentials, this compound is poised to play a pivotal role in future advancements.
148810-36-0 (tricyclo5.2.1.0,2,6decane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)